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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B1611124

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Alanine-2-13C,15N is a stable isotope-labeled version of the non-essential amino acid L-
alanine. In quantitative mass spectrometry-based applications, such as metabolic flux analysis
and proteomics, L-Alanine-2-13C,15N serves as an ideal internal standard.[1][2] Its chemical
and physical properties are nearly identical to its unlabeled counterpart, ensuring similar
behavior during sample preparation and chromatographic separation. However, its increased
mass allows for distinct detection by the mass spectrometer, enabling accurate quantification of
endogenous L-alanine in complex biological matrices. This application note provides a detailed
protocol for the detection and quantification of L-Alanine-2-13C,15N using a Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Experimental Protocols
Sample Preparation (Human Plasma)

This protocol details the extraction of amino acids from human plasma via protein precipitation.
Materials:
¢ Human plasma sample

e L-Alanine-2-13C,15N internal standard solution
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e 30% (w/v) Sulfosalicylic acid (SSA) solution in water
¢ Methanol/Acetonitrile (1:1, v/v)

e Deionized water

e Microcentrifuge tubes

o Pipettes and tips

¢ Microcentrifuge

» \Vortex mixer

Protocol:

Thaw frozen human plasma samples on ice.
¢ In a microcentrifuge tube, add 50 pL of the plasma sample.

e Add a known concentration of the L-Alanine-2-13C,15N internal standard solution to the
plasma sample.

o To precipitate proteins, add 5 pL of 30% SSA solution to the plasma.

» Vortex the mixture vigorously for 30 seconds.

 Incubate the samples at 4°C for 10 minutes to allow for complete protein precipitation.
e Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.

o Carefully collect the supernatant, which contains the amino acids, and transfer it to a clean
tube.

o For analysis, dilute the supernatant with an appropriate volume of the initial mobile phase
(e.q., 95% Mobile Phase A).

LC-MS/MS Analysis
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The following conditions are a starting point and may require optimization based on the specific

LC-MS/MS system used. Hydrophilic Interaction Chromatography (HILIC) is recommended for

the separation of polar analytes like alanine without derivatization.

2.2.1. Liquid Chromatography (LC)

Parameter

Condition

Column

HILIC Column (e.g., Waters ACQUITY UPLC
BEH Amide, 2.1 x 100 mm, 1.7 pum)

Mobile Phase A

0.1% Formic acid in Water with 10 mM

Ammonium Formate

Mobile Phase B

0.1% Formic acid in 95% Acetonitrile with 10

mM Ammonium Formate

Flow Rate 0.4 mL/min
Column Temp. 40°C
Injection Vol. 5puL
Gradient See Table 1

Table 1: LC Gradient Program

Time (min) % Mobile Phase A % Mobile Phase B
0.0 5 95

5.0 50 50

51 95 5

6.0 95 5

6.1 5 95

8.0 5 95

2.2.2. Mass Spectrometry (MS)
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The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode
using Multiple Reaction Monitoring (MRM). The exact MRM transitions for L-Alanine-2-
13C,15N may need to be determined by direct infusion of the standard. The values below are
predicted based on the structure and fragmentation of unlabeled alanine.

Table 2: MS/MS Parameters

Precursor lon Product lon Dwell Time Collision
Analyte

(m/z) (m/z) (ms) Energy (eV)
L-Alanine 90.0 44.0 50 15
L-Alanine-2-

92.0 45.0 50 15
13C,15N

Data Presentation

Quantitative performance of LC-MS/MS methods for amino acid analysis is typically
characterized by parameters such as linearity, limit of detection (LOD), and limit of quantitation
(LOQ). While specific quantitative data for L-Alanine-2-13C,15N is not readily available in the
literature, Table 3 summarizes typical performance characteristics for the analysis of amino
acids in biological fluids using similar LC-MS/MS methods.[3]

Table 3: Typical Quantitative Performance for Amino Acid Analysis

Parameter Typical Value Range
Linearity (r?) >0.99

LOD 0.1-10 pM

LOQ 0.5-25 uM

Precision (%RSD) <15%

Accuracy (%Bias) 85-115%

Note: These values are representative and should be established for each specific assay.
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Mandatory Visualization

Experimental Workflow for L-Alanine-2-13C,15N Analysis
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Caption: Experimental Workflow for L-Alanine Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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